Cas no 2138532-76-8 (3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one)
3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2138532-76-8
- 3-cyclobutoxy-4,4-dimethylcyclohexan-1-one
- EN300-1159578
- 3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one
-
- Inchi: 1S/C12H20O2/c1-12(2)7-6-9(13)8-11(12)14-10-4-3-5-10/h10-11H,3-8H2,1-2H3
- InChI Key: GCIJZQZUFMZEEQ-UHFFFAOYSA-N
- SMILES: O(C1CCC1)C1CC(CCC1(C)C)=O
Computed Properties
- Exact Mass: 196.146329876g/mol
- Monoisotopic Mass: 196.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159578-0.05g |
3-cyclobutoxy-4,4-dimethylcyclohexan-1-one |
2138532-76-8 | 0.05g |
$719.0 | 2023-05-26 | ||
| Enamine | EN300-1159578-0.1g |
3-cyclobutoxy-4,4-dimethylcyclohexan-1-one |
2138532-76-8 | 0.1g |
$755.0 | 2023-05-26 | ||
| Enamine | EN300-1159578-0.25g |
3-cyclobutoxy-4,4-dimethylcyclohexan-1-one |
2138532-76-8 | 0.25g |
$789.0 | 2023-05-26 | ||
| Enamine | EN300-1159578-0.5g |
3-cyclobutoxy-4,4-dimethylcyclohexan-1-one |
2138532-76-8 | 0.5g |
$823.0 | 2023-05-26 | ||
| Enamine | EN300-1159578-1.0g |
3-cyclobutoxy-4,4-dimethylcyclohexan-1-one |
2138532-76-8 | 1g |
$857.0 | 2023-05-26 | ||
| Enamine | EN300-1159578-2.5g |
3-cyclobutoxy-4,4-dimethylcyclohexan-1-one |
2138532-76-8 | 2.5g |
$1680.0 | 2023-05-26 | ||
| Enamine | EN300-1159578-5.0g |
3-cyclobutoxy-4,4-dimethylcyclohexan-1-one |
2138532-76-8 | 5g |
$2485.0 | 2023-05-26 | ||
| Enamine | EN300-1159578-10.0g |
3-cyclobutoxy-4,4-dimethylcyclohexan-1-one |
2138532-76-8 | 10g |
$3683.0 | 2023-05-26 |
3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one
Introduction to 3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one (CAS No. 2138532-76-8)
3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one (CAS No. 2138532-76-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclohexanone derivatives, characterized by its unique structural motif involving a cyclobutoxy substituent and a gem-dimethyl group at the 4-position of the cyclohexane ring. The presence of these structural features imparts distinct chemical properties and reactivity patterns, making it a subject of interest for synthetic chemists and biologists exploring novel molecular architectures.
The nomenclature of this compound follows the IUPAC system, where the cyclobutoxy group is explicitly indicated as a substituent on the cyclohexanone backbone. The positioning of the gem-dimethyl groups further refines the stereochemistry of the molecule, which is critical for its biological activity. Such structural complexity often correlates with enhanced binding affinity and selectivity in biological targets, a principle widely exploited in drug discovery.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one with remarkable accuracy. Molecular docking studies have revealed potential interactions with various enzymes and receptors, suggesting its utility as a scaffold for developing small-molecule modulators. For instance, preliminary simulations indicate that this compound may exhibit inhibitory activity against certain proteases implicated in inflammatory pathways.
The synthesis of 3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one presents unique challenges due to the rigid cyclic structure and the need for precise functionalization. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been instrumental in achieving high yields and enantioselectivity. These techniques align with the broader trend toward greener and more efficient synthetic routes in pharmaceutical manufacturing.
In the realm of medicinal chemistry, derivatives of cyclohexanone have been extensively studied for their therapeutic potential. The structural analogs of 3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one, particularly those with modified substituents or ring sizes, exhibit diverse biological activities ranging from anti-inflammatory to antimicrobial effects. The cyclobutoxy moiety, in particular, has been shown to enhance lipophilicity while maintaining metabolic stability—a desirable combination for drug candidates.
The growing interest in 3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one is also driven by its potential applications in material science. Researchers are exploring its use as an intermediate in polymer chemistry, where its rigid framework could contribute to the development of novel polymeric materials with tailored mechanical properties. Additionally, its photochemical behavior under various excitation conditions makes it a candidate for optoelectronic applications.
As our understanding of molecular interactions deepens through interdisciplinary approaches combining organic chemistry, biochemistry, and computational modeling, compounds like 3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one are positioned at the forefront of innovation. Ongoing clinical trials and preclinical studies aim to validate its efficacy in treating conditions such as neurodegenerative disorders and chronic inflammation by leveraging its unique structural features.
The regulatory landscape for such compounds is continually evolving to accommodate novel chemical entities that push the boundaries of traditional pharmacology. Agencies overseeing drug approval now prioritize compounds that demonstrate not only safety but also environmental sustainability in their synthesis and degradation pathways—a criterion that aligns well with global initiatives promoting green chemistry.
In conclusion,3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one (CAS No. 2138532-76-8) represents a compelling example of how structural innovation can lead to multifaceted applications across pharmaceuticals and materials science. Its unique chemical profile continues to inspire research aimed at unlocking new therapeutic possibilities while adhering to stringent scientific and ethical standards.
2138532-76-8 (3-Cyclobutoxy-4,4-dimethylcyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)